Cas no 2137902-89-5 ((2,2-Difluoro-3,3-dimethylcyclopropyl)methanesulfinyl chloride)

• Product Name: (2,2-Difluoro-3,3-dimethylcyclopropyl)methanesulfinyl chloride
• CAS No: 2137902-89-5
• MF: C₆H₉ClF₂OS
• MW: 202.649866819382
• CID: 6289147
• PubChem ID: 165452888
• Update Time: 2025-05-19

(2,2-Difluoro-3,3-dimethylcyclopropyl)methanesulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• (2,2-difluoro-3,3-dimethylcyclopropyl)methanesulfinyl chloride
• 2137902-89-5
• EN300-732804
• (2,2-Difluoro-3,3-dimethylcyclopropyl)methanesulfinyl chloride

• Inchi： 1S/C6H9ClF2OS/c1-5(2)4(3-11(7)10)6(5,8)9/h4H,3H2,1-2H3
• InChI Key： OLRITDBIPSJQGS-UHFFFAOYSA-N
• SMILES： ClS(CC1C(C1(C)C)(F)F)=O

Computed Properties

• Exact Mass: 202.0030701g/mol
• Monoisotopic Mass: 202.0030701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 36.3Ų

Additional information on (2,2-Difluoro-3,3-dimethylcyclopropyl)methanesulfinyl chloride

Comprehensive Overview of (2,2-Difluoro-3,3-dimethylcyclopropyl)methanesulfinyl chloride (CAS No. 2137902-89-5)

The compound (2,2-Difluoro-3,3-dimethylcyclopropyl)methanesulfinyl chloride (CAS No. 2137902-89-5) is a highly specialized organosulfur derivative with a unique cyclopropyl backbone. Its molecular structure features difluoro and dimethyl substitutions, which contribute to its distinct chemical reactivity and potential applications in pharmaceutical intermediates and agrochemical synthesis. Researchers and industry professionals are increasingly interested in this compound due to its role in stereoselective reactions and chiral synthesis, aligning with the growing demand for green chemistry and sustainable manufacturing practices.

In recent years, the search for novel fluorinated building blocks has surged, driven by their utility in drug discovery and material science. The presence of fluorine atoms in (2,2-Difluoro-3,3-dimethylcyclopropyl)methanesulfinyl chloride enhances its metabolic stability and lipophilicity, making it a candidate for bioactive molecule design. This aligns with trending topics such as AI-driven molecular optimization and high-throughput screening, where researchers seek efficient pathways to modify lead compounds.

The sulfinyl chloride moiety in this compound is particularly noteworthy, as it serves as a versatile electrophilic reagent in cross-coupling reactions and asymmetric catalysis. Its reactivity has been explored in peptide modification and polymer chemistry, addressing contemporary challenges in bioconjugation and smart materials. These applications resonate with frequently searched queries like "sulfinyl chloride applications 2024" and "fluorocyclopropanes in medicinal chemistry", reflecting its relevance in cutting-edge research.

From a synthetic perspective, CAS No. 2137902-89-5 exemplifies the convergence of structural complexity and functional diversity. Its cyclopropane ring imparts ring strain, which can be leveraged to drive cascade reactions or generate strained heterocycles. Such properties are pivotal in fragment-based drug design, a hot topic in computational chemistry forums and patent literature. Additionally, the compound's stability under ambient conditions makes it a practical choice for industrial-scale synthesis.

Environmental and regulatory considerations are also critical when discussing (2,2-Difluoro-3,3-dimethylcyclopropyl)methanesulfinyl chloride. The compound's low ecotoxicity profile and compatibility with solvent-free reactions align with global initiatives like REACH compliance and green solvent alternatives. These aspects are frequently highlighted in searches such as "sustainable sulfinylating agents" and "fluorine in agrochemicals", underscoring its alignment with modern ESG (Environmental, Social, and Governance) standards.

In summary, (2,2-Difluoro-3,3-dimethylcyclopropyl)methanesulfinyl chloride (CAS No. 2137902-89-5) represents a multifaceted tool for advanced synthetic chemistry. Its integration into drug development pipelines and material innovation reflects broader trends in precision chemistry and molecular engineering. As interest in tailored fluorophores and stereocontrolled synthesis grows, this compound is poised to remain a focal point in both academic and industrial research.